![molecular formula C16H17N3O2 B2583737 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide CAS No. 710333-81-6](/img/structure/B2583737.png)
4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide
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Overview
Description
Naphthalene derivatives are extensive drug resources and are used as wetting agents, surfactants, and insecticides . These derivatives exhibit unique photo physical and chemical properties . Nitrogen-containing heterocycles were employed in different applications such as pharmaceuticals, organic materials, natural products, and mainly in bioactive molecules .
Synthesis Analysis
In a study, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Molecular Structure Analysis
Pyrrolopyrazine as a biologically active scaffold contains pyrrole and pyrazine rings . Compounds with this scaffold have widely exhibited different biological activities .Physical And Chemical Properties Analysis
Naphthalene dyes have rigid plane and large π-electron conjugation . They have high quantum yield and excellent photostability .Scientific Research Applications
Synthesis and Reactivity
4-Formyl-N-naphthalen-1-ylpiperazine-1-carboxamide, as part of the naphthalene carboxamide family, has been studied for its reactivity in various chemical processes. Aleksandrov and El’chaninov (2017) described the synthesis of related naphthalene compounds, demonstrating their potential in electrophilic substitution reactions, which is crucial in the development of new chemical entities (Aleksandrov & El’chaninov, 2017).
Antiviral Activities
Compounds similar to this compound have been identified for their antiviral properties. Oien et al. (2002) discovered that a naphthalene carboxamide acted as a nonnucleoside inhibitor of human cytomegalovirus polymerase, highlighting its potential in antiviral therapy (Oien et al., 2002).
Synthesis of Fluoronaphthoic Acids
Tagat et al. (2002) explored the synthesis of fluorinated versions of naphthoic acids, which are structurally related to this compound. These compounds are valuable in developing biologically active compounds (Tagat et al., 2002).
Chirality Sensing and Optical Properties
Bentley and Wolf (2014) investigated compounds that incorporated naphthalene scaffolds for chirality sensing, which is crucial in stereochemical analysis in pharmaceuticals (Bentley & Wolf, 2014). Similarly, Masu et al. (2005) studied carboxamides with naphthalene rings, like this compound, for their folding structures and fluorescence, important for developing new materials with unique optical properties (Masu et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c20-12-18-8-10-19(11-9-18)16(21)17-15-7-3-5-13-4-1-2-6-14(13)15/h1-7,12H,8-11H2,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDWMOIJWPVGVQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C=O)C(=O)NC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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